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Compound of Interest

Compound Name: Veratraldehyde-d3

Cat. No.: B15559781

Veratraldehyde-d3: A Technical Safety and
Handling Guide

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a comprehensive overview of the safety data and handling
precautions for Veratraldehyde. Veratraldehyde-d3 is the deuterated form of Veratraldehyde.
The safety information presented here is based on the non-deuterated compound and should
be considered broadly applicable to Veratraldehyde-d3, as isotopic labeling is not expected to
significantly alter its chemical hazards. However, a specific Safety Data Sheet (SDS) for
Veratraldehyde-d3 should always be consulted if available.

Executive Summary

Veratraldehyde (3,4-dimethoxybenzaldehyde) is an organic compound widely utilized as a
flavorant, odorant, and an intermediate in the synthesis of pharmaceuticals.[1][2][3] This guide
consolidates critical safety information and handling protocols to ensure its safe use in a
laboratory setting. It covers hazard classifications, protective measures, emergency
procedures, and physical and chemical properties. All personnel handling this chemical must
be familiar with its potential hazards and follow the recommended safety precautions.

Hazard Identification and Classification
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Veratraldehyde is classified as harmful and an irritant. The following tables summarize its GHS

classification and associated hazard statements.

Table 1: GHS Hazard Classification

Classification Category Hazard Statement Code

Acute Toxicity, Oral 4 H302

Skin Irritation 2 H315

Eye Irritation 2A H319

Specific Target Organ Toxicity ] o

(Single Exposure) 3 (Respiratory irritation) H335
Sources:[4][5][6]
Table 2: Hazard Statements (H-Statements)

Code Statement

H302 Harmful if swallowed.[4][5][6]

H315 Causes skin irritation.[4][5]

H319 Causes serious eye irritation.[4][5]

H335 May cause respiratory irritation.[4][6]

Signal Word:Warning[4][5]
Hazard Pictogram:

ls.alt text

Physical and Chemical Properties

Understanding the physical and chemical properties of Veratraldehyde is crucial for safe

handling and storage.
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Table 3: Physical and Chemical Properties

Property Value
White to pale yellow or light peach crystalline
Appearance _
solid/powder.[1][7][8]
Odor Pleasant woody, vanilla-like odor.[1][3][9]
Molecular Formula CoH1003[4][7]
Molecular Weight 166.17 g/mol [8][10]
Melting Point 40-46 °C (104-115 °F)[2][9][10][11]
Boiling Point 281 °C (538 °F)[2][8][10]
Flash Point > 110 °C (> 230 °F) - closed cup[10][11][12]
N Sparingly soluble in water; soluble in ethanol,
Solubility )
ether, and organic solvents.[6][8][9]
Density ~1.11-1.15 g/cm3[8][9]

Handling and Storage Precautions

Proper handling and storage are essential to minimize exposure and ensure laboratory safety.

Safe Handling Protocol

o Engineering Controls: Use in a well-ventilated area, preferably in a chemical fume hood, to

keep airborne levels below exposure limits.[4][10] Provide appropriate exhaust ventilation at

places where dust is formed.

» Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear chemical safety goggles or a face shield.[4][5][9] Safety

glasses with side-shields conforming to EN166 are recommended.

o Skin Protection: Handle with chemical-resistant gloves (e.g., nitrile rubber).[4] Wear a lab

coat or other protective clothing.[4][5][13]
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o Respiratory Protection: If dust is generated, use an approved dust mask (e.g., N95) or
respirator.[4][10][13]

e Hygiene Measures: Do not eat, drink, or smoke when using this product.[4][5] Wash hands
thoroughly after handling.[4] Wash contaminated clothing before reuse.[5]

o General Handling: Avoid contact with skin and eyes. Avoid the formation and inhalation of
dust. Keep away from heat, sparks, and open flames.[9][10]

Storage Conditions

o Container: Keep the container tightly closed and dry.[4][9][10]
e Location: Store in a cool, dry, and well-ventilated place.[9][10]

e Incompatible Materials: Store away from strong acids, strong bases, and strong oxidizing
agents.[4][12]

» Conditions to Avoid: Avoid direct sunlight, extremely high or low temperatures, and sources
of ignition.[4][9] The substance is noted to be unstable on exposure to light.[4][12]

Emergency and First-Aid Procedures

Immediate and appropriate first-aid measures are critical in case of accidental exposure.

Table 4: First-Aid Measures
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Exposure Route First-Aid Procedure

Rinse mouth with water.[4][5] Do NOT induce
Ingestion vomiting.[4][10] Call a POISON CENTER or

doctor/physician if you feel unwell.[4][5]

Move the person into fresh air. If not breathing,

give artificial respiration. Seek medical attention

Inhalation ) ) ) o
if you feel unwell or if respiratory irritation
persists.[10][12]
Wash off with soap and plenty of water.[5] Take
Skin Contact off contaminated clothing.[5] If skin irritation

occurs, get medical advice/attention.[5]

Rinse cautiously with water for several minutes.

[5] Remove contact lenses, if present and easy
Eye Contact i o o

to do. Continue rinsing.[4][5] If eye irritation

persists, get medical advice/attention.[4][5]

Fire-Fighting and Accidental Release Measures
Fire-Fighting

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[4]

» Unsuitable Extinguishing Media: Do not use a heavy water stream.[4][14]
e Hazards from Combustion: Upon combustion, carbon oxides (CO, COZ2) are formed.[4][10]

o Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective
gear.[12]

Accidental Release Measures

e Personal Precautions: Use personal protective equipment. Ensure adequate ventilation.
Avoid dust formation and breathing vapors or dust. Keep unprotected persons away.[15]

e Environmental Precautions: Do not let the product enter drains.
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o Containment and Cleanup: Sweep up and shovel the material. Place in suitable, closed
containers for disposal. Ventilate the area and wash the spill site after material pickup is

complete.[15]

Toxicological Information

Table 5: Acute Toxicity Data

Route Species Value
Oral LD50 Rat 2000 mg/kg[10]
Dermal LD50 Rabbit > 5 g/kg[3]

o Potential Health Effects:

[¢]

Ingestion: Harmful if swallowed, may cause serious health hazards.[4]

[¢]

Inhalation: May cause respiratory tract irritation.[4]

o

Skin: Causes skin irritation.[4]

o

Eyes: Causes serious eye irritation.[4]

Disposal Considerations

Dispose of contents and container in accordance with local, regional, national, and international
regulations. Waste should be sent to an approved waste disposal plant.[5]

Safe Handling Workflow

The following diagram illustrates a standard workflow for the safe handling of a chemical like

Veratraldehyde-d3 in a laboratory setting.
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Caption: Workflow for Safe Chemical Handling in a Laboratory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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